Cas no 218301-87-2 ((4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid)

(4-((tert-Butoxycarbonyl)amino)-3-fluorophenyl)boronic acid is a boronic acid derivative featuring a Boc-protected amino group and a fluorine substituent on the phenyl ring. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing deprotection under acidic conditions for further functionalization. The fluorine substituent enhances electronic modulation, influencing reactivity in coupling reactions. Its well-defined structure and compatibility with diverse reaction conditions make it valuable in pharmaceutical and materials science research. The compound is typically supplied in high purity, ensuring reliable performance in synthetic applications.
(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid structure
218301-87-2 structure
Product Name:(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid
CAS No:218301-87-2
MF:C11H15BFNO4
MW:255.050506830215
MDL:MFCD03426360
CID:66968
PubChem ID:22288677
Update Time:2025-10-29

(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-N-Boc-amino-3-fluorophenylboronic acid
    • [3-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
    • 3-fluoro-4-tert-butoxycarbonylamino-phenylboronic acid
    • 4-N-Boc-amino-3-fluorobenzeneboronic acid
    • N-Boc-4-amino-3-fluorophenylboronic acid
    • N-Boc-4-amino-3-fluoro-benzeneboronic acid
    • (4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid
    • A4676
    • 4-N-Boc-Amino-3-fluorophenylboronic acid;4-N-Boc-amino-3-fluorophenylboronic acid
    • 4-(tert-butoxycarbonyl)-3-fluorophenylboronic acid;4-N-BOC-AMINO-3-FLUOROPHENYLBORONIC ACID
    • A815690
    • C11H15BFNO4
    • (4-((tert-Butoxycarbonyl)amino)-3-fluorophenyl)boronicacid
    • 4-(tert-butoxycarbonyl)-3-fluorophenylboronic acid
    • A878916
    • FT-0630216
    • SCHEMBL1256341
    • DTXSID10624413
    • 4-(TERT-BUTOXYCARBONYLAMINO)-3-FLUOROPHENYLBORONIC ACID
    • MFCD03426360
    • KZDXWWVPJSNDSD-UHFFFAOYSA-N
    • 4-boc-amino-3-fluorophenylboronicacid
    • 4-[(TERT-BUTOXYCARBONYL)AMINO]-3-FLUOROPHENYLBORONIC ACID
    • Q-102198
    • N-BOC-3-FLUORO-4-AMINO-PHENYL-BORONIC ACID
    • N-Boc 4-amino-3-fluorophenylboronic acid
    • AS-37074
    • AKOS015920478
    • {4-[(tert-butoxycarbonyl)amino]-3-fluorophenyl}-boronic acid
    • {4-[(tert-butoxycarbonyl)amino]-3-fluorophenyl}boronic acid
    • 5-(3-NITROPHENYL)FURAN-2-CARBOXYLICACIDMETHYLESTER
    • 218301-87-2
    • [3-fluoranyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
    • CS-0171887
    • [3-fluoro-4-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]phenyl]boronic acid
    • AB14842
    • 4-N-Boc-amino-3-fluorophenylboronicacid
    • DB-012336
    • [4-(tert-butoxycarbonylamino)-3-fluoro-phenyl]boronic acid
    • MDL: MFCD03426360
    • Inchi: 1S/C11H15BFNO4/c1-11(2,3)18-10(15)14-9-5-4-7(12(16)17)6-8(9)13/h4-6,16-17H,1-3H3,(H,14,15)
    • InChI Key: KZDXWWVPJSNDSD-UHFFFAOYSA-N
    • SMILES: FC1C=C(B(O)O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 255.10800
  • Monoisotopic Mass: 255.1078163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 78.79000
  • LogP: 0.92550

(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid Security Information

(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid Pricemore >>

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(4-((tert-butoxycarbonyl)amino)-3-fluorophenyl)boronic acid Production Method

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